(R)-Piperazine-2-carbonitrile
Description
(R)-Piperazine-2-carbonitrile is a chemical compound that is widely used in scientific research and laboratory experiments. It is a synthetic compound that is composed of a nitrogen-containing heterocyclic ring composed of two nitrogen atoms and one carbon atom. It is a white, crystalline solid that is soluble in water and ethanol. The compound is also known as PIPCN, and its chemical formula is C5H10N2.
Scientific Research Applications
Therapeutic Drug Development Piperazine derivatives are extensively studied for their therapeutic potential in treating a wide range of conditions. The structural modification of the piperazine nucleus significantly influences the medicinal properties of the resultant molecules, leading to drugs with diverse therapeutic uses including antipsychotic, antidepressant, anticancer, antiviral, and anti-inflammatory applications (Rathi et al., 2016). This flexibility makes piperazine a valuable building block in drug discovery, with ongoing research aimed at harnessing its pharmacophore for developing novel treatments for various diseases.
Antimicrobial Research Piperazine and its analogs have demonstrated a broad spectrum of antimicrobial activities. The exploration into piperazine-based compounds reveals their potential in creating new antimicrobial agents capable of combating resistant pathogenic organisms. This research is critical in the ongoing battle against infectious diseases, especially in an era where resistance to existing antimicrobial agents is a growing concern (Patel et al., 2022).
Environmental Applications The structural flexibility of piperazine compounds extends to environmental applications, including water treatment and desalination. Innovations in nanofiltration membrane technology, utilizing piperazine-based polyamide films, showcase the potential for significant improvements in water purification processes. These advancements highlight the role of piperazine derivatives in addressing global challenges related to water scarcity and pollution (Shao et al., 2022).
properties
IUPAC Name |
(2R)-piperazine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3/c6-3-5-4-7-1-2-8-5/h5,7-8H,1-2,4H2/t5-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXGJYEBAJZLAJX-YFKPBYRVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(CN1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@H](CN1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50659966 |
Source
|
| Record name | (2R)-Piperazine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50659966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1217839-54-7 |
Source
|
| Record name | (2R)-Piperazine-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50659966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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